Cas no 23438-23-5 (2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-)

2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl- structure
23438-23-5 structure
Product Name:2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-
CAS No:23438-23-5
MF:C7H8O2
MW:124.137222290039
CID:257646
PubChem ID:100411
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,4-hydroxy-4-methyl-
    • 4-hydroxy-4-methylcyclohexa-2,5-dien-1-one
    • 2, 4-hydroxy-4-methyl-
    • 4-Hydroxy-4-methyl-2,5-cyclohexadien-1-one
    • 4-hydroxy-4-methyl-2,5-cyclohexadienone
    • 4-hydroxy-4-methyl-2,5-cyclohexanedienone
    • 4-hydroxy-4-methylcyclohexa-2
    • 4-hydroxy-4-methylcyclohexa-2,5-dienone
    • 4-Hydroxy-4-methyl-cyclohexa-2,5-dienone
    • AC1L2OOY
    • AC1Q6ABY
    • AR-1G2728
    • MUBYTRYBVWQAKF-UHFFFAOYSA-
    • NCIMech_000724
    • NSC295156
    • 4-HYDROXY4-METHYLCYCLOHEXA-2,5-DIEN-1-ONE
    • 2,5-Cyclohexadien-1-one, 4-hydroxy-4-methyl-
    • PD011922
    • DTXSID50177993
    • NCI60_002459
    • CCG-35871
    • InChI=1/C7H8O2/c1-7(9)4-2-6(8)3-5-7/h2-5,9H,1H3
    • NSC-295156
    • UNII-VPY14AV9DE
    • NSC 295156
    • 23438-23-5
    • 4-hydroxy-4-methyl-cyclohexa-2,5-dien-1-one
    • VPY14AV9DE
    • CHEMBL1982488
    • Inchi: 1S/C7H8O2/c1-7(9)4-2-6(8)3-5-7/h2-5,9H,1H3
    • InChI Key: MUBYTRYBVWQAKF-UHFFFAOYSA-N
    • SMILES: OC1(C)C=CC(C=C1)=O

Computed Properties

  • Exact Mass: 124.05244
  • Monoisotopic Mass: 124.05243
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.182
  • Boiling Point: 257°C at 760 mmHg
  • Flash Point: 106.3°C
  • Refractive Index: 1.545
  • PSA: 37.3
  • LogP: 0.43250
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